Cas no 567-36-2 (3-hydroxypyrrolidine-2-carboxylic acid)

• Product Name: 3-hydroxypyrrolidine-2-carboxylic acid
• CAS No: 567-36-2
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD02181123
• CID: 373874
• PubChem ID: 559314
• Update Time: 2025-05-21

3-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-Proline
• 3-hydroxyproline
• Proline, 3-hydroxy-
• 3-hydroxypyrrolidine-2-carboxylic acid
• 3-Hydroxy-pyrrolidine-2-carboxylic acid
• 3-Hydroxyproline #
• 567-36-2
• (2s,4r)-3-hydroxyproline
• SB11957
• (R)-3-Hydroxy-D-proline
• DTXSID10863360
• SY007714
• SY020798
• SB11958
• PS-16264
• SY098986
• FT-0773310
• EN300-117355
• (2r,3r)-rel-3-hydroxypyrrolidine-2-carboxylic acid
• SB10939
• FT-0694639
• 4298-06-0
• BJBUEDPLEOHJGE-UHFFFAOYSA-N
• E83408
• Q4030651
• FT-0600254
• 3-hydroxy-dl-proline
• BCP31399
• rel-((2R,3R)-3-Hydroxypyrrolidine-2-carboxylic acid)
• 3-hydroxyprolines
• trans-3-Hydroxypyrrolidine-2-carboxylic acid
• SY098883
• NS00014961
• FT-0696884
• (D-Proline, 3-hydroxy-, (3R)- );(2R,3R)-3-Hydroxypyrrolidine-2-carboxylic acid
• trans3-hydroxy-L-proline
• SB10932
• MFCD02181123
• PB33863
• SCHEMBL63812
• CERAPP_31288
• MFCD06796744
• AKOS006228299
• SB10936
• SB37699
• CHEBI:64368
• Cis-3-hydroxypyrrolidine-2-carboxylic acid
• MFCD18070858
• trans-3-hydroxy-proline
• SCHEMBL8088
• Proline, 3-hydroxy- (VAN)
• UNII-62GP7W651S
• CHEBI:20056
• 14916-76-8
• L-Proline, 3-hydroxy-
• 3-HYDROXY-L-PROLINE
• (2S)-3-hydroxypyrrolidine-2-carboxylic acid
• 62GP7W651S
• DTXSID20276427
• Q27109279
• trans-3-Hydroxy-DL-proline
• DB-070384
• 4298-05-9
• DB-072182

• MDL： MFCD02181123
• Inchi： 1S/C5H9NO3/c7-3-1-2-6-4(3)5(8)9/h3-4,6-7H,1-2H2,(H,8,9)
• InChI Key： BJBUEDPLEOHJGE-UHFFFAOYSA-N
• SMILES： OC1CCNC1C(=O)O

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-hydroxypyrrolidine-2-carboxylic acid

Recent Advances in the Study of 3-Hydroxypyrrolidine-2-carboxylic Acid (CAS: 567-36-2) in Chemical Biology and Pharmaceutical Research

3-Hydroxypyrrolidine-2-carboxylic acid (CAS: 567-36-2), a cyclic β-amino acid derivative, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile biological activities. This compound serves as a crucial building block for the synthesis of various bioactive molecules, including peptidomimetics, enzyme inhibitors, and drug candidates. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics for neurological disorders, infectious diseases, and cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 3-hydroxypyrrolidine-2-carboxylic acid derivatives as selective inhibitors of bacterial aminoacyl-tRNA synthetases, offering a promising approach to combat antibiotic resistance. The researchers utilized structure-based drug design to optimize the compound's scaffold, achieving significant improvements in both potency and selectivity against pathogenic bacterial strains while maintaining low cytotoxicity in mammalian cells.

In neuropharmacology, a team from MIT reported in Nature Chemical Biology (2024) that 3-hydroxypyrrolidine-2-carboxylic acid derivatives can modulate glutamate receptor activity with unprecedented subtype specificity. This breakthrough suggests potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's, where glutamate excitotoxicity plays a key pathological role. The study employed advanced molecular modeling techniques combined with electrophysiological assays to elucidate the precise binding interactions.

Recent synthetic methodology developments have significantly improved access to enantiomerically pure 3-hydroxypyrrolidine-2-carboxylic acid. A 2024 publication in Organic Letters described a novel asymmetric catalytic hydrogenation protocol that achieves >99% ee with excellent yields, addressing previous challenges in the large-scale production of this valuable chiral building block. This advancement is particularly important for pharmaceutical applications where stereochemical purity is critical.

The compound's role in cancer research has also expanded, with multiple 2024 studies demonstrating its incorporation into proteolysis-targeting chimeras (PROTACs) targeting oncogenic proteins. These bifunctional molecules leverage 3-hydroxypyrrolidine-2-carboxylic acid as a linker that optimally positions the warhead and E3 ligase recruiter, resulting in improved degradation efficiency and pharmacokinetic properties compared to traditional linear linkers.

Ongoing clinical trials (as of Q2 2024) are evaluating several drug candidates containing the 3-hydroxypyrrolidine-2-carboxylic acid scaffold, including a novel DPP-4 inhibitor for type 2 diabetes and a PARP inhibitor for BRCA-mutated cancers. Preliminary results suggest favorable safety profiles and promising efficacy, though complete data are still forthcoming. These developments highlight the growing pharmaceutical relevance of this molecular framework.

Looking forward, researchers anticipate that further exploration of 3-hydroxypyrrolidine-2-carboxylic acid derivatives will yield additional therapeutic candidates, particularly in areas requiring precise molecular recognition such as protein-protein interaction inhibition and targeted protein degradation. The compound's versatility, combined with recent synthetic and analytical advancements, positions it as a key player in next-generation drug discovery efforts across multiple disease areas.